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Compound Focus: Verosudil Hydrochloride

CAS No.: 1414854-44-6

Cat. No.: S546704

Get Quote

Physicochemical Properties of Verosudil

Understanding the basic properties of a compound is the first step in troubleshooting solubility. The table

below summarizes key data for Verosudil free base and its hydrochloride salt.

Property Verosudil (Free Base)
Verosudil
Hydrochloride

Molecular Formula C₁₇H₁₇N₃O₂S [1] C₁₇H₁₈ClN₃O₂S [2]

Molecular Weight 327.40 g/mol [3] [1] 363.86 g/mol [2]

CAS Number 1414854-42-4 [3] [1] 1414854-44-6 [2]

Appearance White to light yellow solid powder
[1]

Information missing

LogP 0.84 (Predicted) [1] Information missing

Hydrogen Bond Donors 2 [1] [4] Information missing

Hydrogen Bond Acceptors 4 [1] [4] Information missing
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Property Verosudil (Free Base)
Verosudil
Hydrochloride

Topological Polar Surface Area
(TPSA)

93.44 Å² [4] Information missing

Solubility Data and Formulation Guidance

The following table provides concrete solubility data and formulation suggestions for Verosudil, primarily

for the free base, as reported by suppliers.

Solvent or
Formulation

Solubility / Working
Concentration

Notes & Preparation Instructions

DMSO (Stock
Solution)

~16.7 mg/mL (~50.9
mM) [3] [1]

Suitable for preparing concentrated stock
solutions.

Formulation 1:
Aqueous Solution

≥ 1.67 mg/mL (5.10 mM)
[3] [1]

Prepared in 10% DMSO + 40% PEG300 + 5%
Tween-80 + 45% Saline. Add co-solvents

sequentially.

Formulation 2:
Aqueous Solution

≥ 1.67 mg/mL (5.10 mM)

[3] [1]

Prepared in 10% DMSO + 90% (20% SBE-β-CD in

Saline).

Formulation 3: Non-
Aqueous

≥ 1.67 mg/mL (5.10 mM)

[3] [1]

Prepared in 10% DMSO + 90% Corn Oil.

The general solubility principles from a study on COX-2 inhibitors suggest that lower alcohols, glycols, and

PEG 400 are often good solvents for poorly soluble drugs. The use of mixed-solvent systems, especially

those with significant polarity differences (e.g., PEG 400-ethanol mixtures), can lead to a marked

enhancement in solubility [5].

Experimental Workflow for Solubility Preparation
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For your experimental work, you can follow the workflow below to prepare a typical aqueous formulation of

Verosudil. This diagram outlines the key steps for preparing "Formulation 1" mentioned above.

Start: Prepare DMSO Stock

Add 100 µL stock to 400 µL PEG300

Mix evenly

Add 50 µL Tween-80

Mix evenly

Add 450 µL Saline

Final Volume: 1 mL

Click to download full resolution via product page

Frequently Asked Questions

Q1: What is the best way to create a stable aqueous solution of Verosudil for in vivo studies? For in

vivo studies, using a pre-optimized co-solvent system is recommended. Formulation 1 (10% DMSO + 40%
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PEG300 + 5% Tween-80 + 45% Saline) is a well-documented and effective choice that yields a clear

solution at a concentration of ≥ 1.67 mg/mL [3] [1]. It is crucial to prepare the solution fresh and add the

components in the specified sequence to ensure proper mixing and stability.

Q2: The compound won't dissolve in my experiment. What are my options? If you are facing solubility

issues, consider these steps:

Verify the Salt Form: Confirm whether you are using the free base or the hydrochloride salt, as this

can affect solubility. The data provided here primarily pertains to the free base.
Use a Sequential Dilution Method: Do not mix all components at once. Always start with a

concentrated stock in DMSO and then add the co-solvents (like PEG300, Tween-80) sequentially,
mixing thoroughly at each step [3] [1].

Explore Alternative Formulations: If one formulation does not work, try another. Formulation 2,
which uses SBE-β-CD (sulfobutylether-β-cyclodextrin) as a solubilizing agent, can be an excellent

alternative [3] [1].

Q3: How should I store Verosudil stock solutions and the pure powder?

Pure Powder: The solid powder should be stored at -20°C, which is stable for 3 years, or at 4°C for 2

years [1].
Stock Solutions in DMSO: Aliquot and store at -80°C for up to 6 months or at -20°C for 1 month.

Avoid repeated freeze-thaw cycles [3] [1].
Fresh Working Formulations: For the best results, use aqueous working formulations immediately

after preparation.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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